Cas no 50395-62-5 (7-Tetradecanone, 8-(phenylmethyl)-)

7-Tetradecanone, 8-(phenylmethyl)- structure
50395-62-5 structure
Product Name:7-Tetradecanone, 8-(phenylmethyl)-
CAS No:50395-62-5
MF:C21H34O
MW:302.49406671524
CID:364966
PubChem ID:71366601
Update Time:2025-04-19

7-Tetradecanone, 8-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 7-Tetradecanone, 8-(phenylmethyl)-
    • 8-benzyltetradecan-7-one
    • 50395-62-5
    • DTXSID10789955
    • Inchi: 1S/C21H34O/c1-3-5-7-12-16-20(18-19-14-10-9-11-15-19)21(22)17-13-8-6-4-2/h9-11,14-15,20H,3-8,12-13,16-18H2,1-2H3
    • InChI Key: SMWWXHUOXQBWFV-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCC)C(CC1C=CC=CC=1)CCCCCC

Computed Properties

  • Exact Mass: 302.26112
  • Monoisotopic Mass: 302.260965704g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 13
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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